Bamifylline
Bamifylline
Bamifylline is a drug of the xanthine chemical class which acts as a selective adenosine A1 receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
2016-63-9
VCID:
VC0195402
InChI:
InChI=1S/C20H27N5O3/c1-4-24(12-13-26)10-11-25-16(14-15-8-6-5-7-9-15)21-18-17(25)19(27)23(3)20(28)22(18)2/h5-9,26H,4,10-14H2,1-3H3
SMILES:
CCN(CCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CC3=CC=CC=C3)CCO
Molecular Formula:
C20H27N5O3
Molecular Weight:
385.5 g/mol
Bamifylline
CAS No.: 2016-63-9
Impurities
VCID: VC0195402
Molecular Formula: C20H27N5O3
Molecular Weight: 385.5 g/mol
Purity: > 95%
| CAS No. | 2016-63-9 |
|---|---|
| Product Name | Bamifylline |
| Molecular Formula | C20H27N5O3 |
| Molecular Weight | 385.5 g/mol |
| IUPAC Name | 8-benzyl-7-[2-[ethyl(2-hydroxyethyl)amino]ethyl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C20H27N5O3/c1-4-24(12-13-26)10-11-25-16(14-15-8-6-5-7-9-15)21-18-17(25)19(27)23(3)20(28)22(18)2/h5-9,26H,4,10-14H2,1-3H3 |
| Standard InChIKey | VVUYEFBRTFASAH-UHFFFAOYSA-N |
| SMILES | CCN(CCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CC3=CC=CC=C3)CCO |
| Canonical SMILES | CCN(CCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CC3=CC=CC=C3)CCO |
| Melting Point | 80.0 °C |
| Description | Bamifylline is a drug of the xanthine chemical class which acts as a selective adenosine A1 receptor antagonist. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 20684-06-4 (mono-hydrochloride) 3736-86-5 (unspecified HCl) |
| Synonyms | 7-[2-[Ethyl(2-hydroxyethyl)amino]ethyl]-3,7-dihydro-1,3-dimethyl-8-(phenylmethyl)-1H-purine-2,6-dione; 8102 CB; Bax-2739Z; CB-8102; 8'-Benzyl-7-(2-[ethyl(2-hydroxyethyl)amino]ethyl)theophylline; Bamiphylline; Benzetamophylline |
| PubChem Compound | 16229 |
| Last Modified | Nov 11 2021 |
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